Cas no 215815-10-4 (1-Benzyl-3-ethyl-6-bromo-1H-indazole)
215815-10-4 structure
Product Name:1-Benzyl-3-ethyl-6-bromo-1H-indazole
CAS No:215815-10-4
MF:C16H15BrN2
MW:315.207702875137
CID:2120565
Update Time:2023-08-04
1-Benzyl-3-ethyl-6-bromo-1H-indazole Chemical and Physical Properties
Names and Identifiers
-
- 1-benzyl-6-bromo-3-ethyl-1H-indazole
- PTINMYFLLIUAIX-UHFFFAOYSA-N
- 6-bromo-1-benzyl-3ethyl-1H-indazole
- 1-Benzyl-3-ethyl-6-bromo-1H-indazole
- 1h-indazole,6-bromo-3-ethyl-1-(phenylmethyl)-
-
- Inchi: 1S/C16H15BrN2/c1-2-15-14-9-8-13(17)10-16(14)19(18-15)11-12-6-4-3-5-7-12/h3-10H,2,11H2,1H3
- InChI Key: PTINMYFLLIUAIX-UHFFFAOYSA-N
- SMILES: BrC1C=CC2C(CC)=NN(CC3C=CC=CC=3)C=2C=1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 291
- Topological Polar Surface Area: 17.8
1-Benzyl-3-ethyl-6-bromo-1H-indazole Related Literature
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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